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Compound of Interest

Compound Name: Methyl 6-thien-2-ylnicotinate

CAS No.: 179408-53-8

Cat. No.: B070898

Get Quote

An important note on the topic: Initial searches for "Methyl 6-thien-2-ylnicotinate" did not yield

specific results. However, substantial data is available for a closely related compound, "Methyl

6-methylnicotinate." This guide will focus on Methyl 6-methylnicotinate, assuming a possible

typographical error in the original query. This pivot allows for a comprehensive and data-

supported technical overview as requested.

Introduction
Methyl 6-methylnicotinate is a pyridine derivative that serves as a crucial intermediate in the

synthesis of a variety of pharmaceutical and agrochemical compounds.[1] Its molecular

structure, featuring a pyridine ring substituted with both a methyl and a methyl ester group,

provides a versatile scaffold for further chemical modifications. This guide offers an in-depth

exploration of its chemical identity, synthesis, and applications, tailored for researchers,

scientists, and professionals in drug development.

Chemical Identity and Structure
IUPAC Name and Synonyms
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The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

methyl 6-methylpyridine-3-carboxylate.[2]

It is also known by several synonyms, including:

Methyl 6-methyl-3-pyridinecarboxylate

6-Methylnicotinic acid methyl ester

3-(Methoxycarbonyl)-6-methylpyridine

Chemical Structure
The chemical structure of Methyl 6-methylnicotinate is characterized by a pyridine ring with a

methyl group at the 6-position and a methyl ester group at the 3-position.

Molecular Formula: C₈H₉NO₂[2]

Molecular Weight: 151.16 g/mol [2]

CAS Number: 5470-70-2[2]

Below is a diagram illustrating the workflow for determining the chemical structure and

properties of Methyl 6-methylnicotinate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-6-methylnicotinate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-6-methylnicotinate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-6-methylnicotinate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-6-methylnicotinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070898?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Techniques
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Work-up Steps

Purification Steps

6-Methylnicotinic Acid + Methanol

Fischer Esterification
(H₂SO₄ catalyst, Reflux)

Reaction Work-up

Neutralization with NaHCO₃

Purification

Drying over Na₂SO₄

Methyl 6-methylnicotinate

Extraction with Ethyl Acetate

Washing with Brine

Filtration

Solvent Evaporation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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